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Compound of Interest

Compound Name: Nigrolineaxanthone V

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
analytical methodologies pertinent to Nigrolineaxanthone V, a member of the xanthone class
of natural products. While specific spectral data for Nigrolineaxanthone V is not publicly
available in the referenced literature, this document outlines the general experimental protocols
for the isolation and characterization of the Nigrolineaxanthone series of compounds, based on
the pivotal study by Rukachaisirikul et al. in Phytochemistry (2003).

Introduction

Nigrolineaxanthone V belongs to a series of nine novel xanthones (Nigrolineaxanthones A-1)
first isolated from the stem bark of Garcinia nigrolineata.[1] These compounds are of significant
interest to the scientific community due to the established biological activities of xanthones,
which include antioxidant, anti-inflammatory, and cytotoxic properties. The structural elucidation
of these molecules relies heavily on a combination of mass spectrometry and nuclear magnetic
resonance spectroscopy.

Data Presentation

While the specific quantitative *H-NMR, 13C-NMR, and mass spectrometry data for
Nigrolineaxanthone V are contained within the full text of the primary literature which is not
publicly accessible, the following tables are formatted to present such data once obtained.
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Table 1: 1H-NMR Spectroscopic Data for Nigrolineaxanthone V

Position OoH (ppm) Multiplicity J (Hz)

Data not available

Table 2: 3C-NMR Spectroscopic Data for Nigrolineaxanthone V

Position oC (ppm)

Data not available

Table 3: Mass Spectrometry Data for Nigrolineaxanthone V

lonization Mode [M+H]* (m/z) Molecular Formula

Data not available

Experimental Protocols

The methodologies outlined below are based on the general procedures reported for the
isolation and characterization of xanthones from Garcinia species.[1]

3.1. Extraction and Isolation

» Plant Material Collection and Preparation: The stem bark of Garcinia nigrolineata is
collected, air-dried, and ground into a fine powder.

e Solvent Extraction: The powdered bark is subjected to exhaustive extraction with methanol
(MeOH) at room temperature. The resulting crude methanol extract is then concentrated
under reduced pressure.

o Fractionation: The crude extract is typically subjected to solvent-solvent partitioning using
solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and water) to yield fractions
with varying chemical profiles.
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o Chromatographic Separation: The fractions enriched with xanthones are further purified
using a combination of chromatographic techniques. This often involves column
chromatography over silica gel, followed by preparative thin-layer chromatography (TLC) or
high-performance liquid chromatography (HPLC) to isolate the individual compounds,
including Nigrolineaxanthone V.

3.2. Spectroscopic Analysis
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H-NMR and 3C-NMR spectra are recorded on a spectrometer (typically 300-600 MHz for
1H).

o Samples are dissolved in a suitable deuterated solvent (e.g., CDCls, DMSO-ds, or
Acetone-ds).

o Chemical shifts (&) are reported in parts per million (ppm) relative to an internal standard
(e.g., tetramethylsilane, TMS).

o Advanced 2D-NMR experiments, such as COSY (Correlation Spectroscopy), HSQC
(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond
Correlation), are employed to establish the connectivity of protons and carbons, which is
crucial for complete structure elucidation.[1]

e Mass Spectrometry (MS):

o High-resolution mass spectrometry (HRMS), often with electrospray ionization (ESI), is
used to determine the exact mass of the molecule.

o This data allows for the calculation of the molecular formula.

Workflow for Isolation and Characterization

The following diagram illustrates the general workflow for the isolation and structural elucidation
of Nigrolineaxanthone V from its natural source.
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Caption: Workflow for the isolation and structural elucidation of Nigrolineaxanthone V.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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